Cas no 2171223-47-3 (6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride)

• Product Name: 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride
• CAS No: 2171223-47-3
• MF: C₁₀H₁₉Cl₂N₅O
• MW: 296.196759462357
• CID: 6362642
• PubChem ID: 165858609
• Update Time: 2025-05-21

6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride
• 2171223-47-3
• EN300-1387231
• 6-[(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-yl]pyrimidin-4-amine dihydrochloride

• Inchi： 1S/C10H17N5O.2ClH/c1-16-8-2-7(4-11)15(5-8)10-3-9(12)13-6-14-10;;/h3,6-8H,2,4-5,11H2,1H3,(H2,12,13,14);2*1H/t7-,8-;;/m0../s1
• InChI Key： IJYWTRVLTUBBAP-FOMWZSOGSA-N
• SMILES： Cl.Cl.O(C)[C@@H]1CN(C2C=C(N)N=CN=2)[C@H](CN)C1

Computed Properties

• Exact Mass: 295.0966656g/mol
• Monoisotopic Mass: 295.0966656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų

Additional information on 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride

6-(2S,4S)-2-(Aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2171223-47-3, known as 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate stereochemistry and its potential applications in drug development. The pyrrolidine ring system, combined with the pyrimidine core, contributes to its unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2S,4S) configuration of the pyrrolidine moiety plays a critical role in its interaction with target proteins, making it a promising candidate for therapeutic interventions. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various biological targets.

The synthesis of 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through asymmetric induction and subsequent functionalization to introduce the pyrimidine group. These methods have been optimized to achieve high yields and excellent enantiomeric excess, ensuring the compound's suitability for preclinical studies.

From a pharmacological perspective, this compound exhibits potent activity against several disease-relevant targets. For instance, it has shown remarkable efficacy in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Recent findings from in vitro assays suggest that it may also possess anti-inflammatory properties, making it a versatile candidate for diverse therapeutic applications.

One of the most exciting developments involving this compound is its potential use in cancer therapy. Preclinical studies have demonstrated that it can selectively target cancer cells while sparing healthy tissue, indicating a favorable safety profile. Additionally, its ability to modulate key signaling pathways involved in tumor growth and metastasis has positioned it as a promising lead compound for further investigation.

The development of 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride also underscores the importance of interdisciplinary collaboration in drug discovery. Insights from structural biology, organic chemistry, and pharmacology have collectively contributed to its characterization and optimization. As research progresses, this compound continues to serve as a valuable tool for understanding complex biological systems and designing novel therapeutics.

In conclusion, 6-(2S,4S)-2-(aminomethyl)-4-methoxypyrrolidin-1-ylpyrimidin-4-amine dihydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a leading candidate for addressing unmet medical needs. As ongoing studies unravel its full potential, this compound is poised to make a substantial impact on the landscape of drug development.